Cas no 1528677-35-1 (tert-butyl 3-(2-aminoacetyl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-aminoacetyl)azetidine-1-carboxylate
• CAS No: 1528677-35-1
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• CID: 6087014
• PubChem ID: 83486112
• Update Time: 2025-05-20

tert-butyl 3-(2-aminoacetyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-aminoacetyl)azetidine-1-carboxylate
• 1,1-Dimethylethyl 3-(2-aminoacetyl)-1-azetidinecarboxylate
• EN300-1893214
• 1528677-35-1

• Inchi： 1S/C10H18N2O3/c1-10(2,3)15-9(14)12-5-7(6-12)8(13)4-11/h7H,4-6,11H2,1-3H3
• InChI Key： ZFSWQBPLEQHCBB-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C(CN)=O)C1

Computed Properties

• Exact Mass: 214.13174244g/mol
• Monoisotopic Mass: 214.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.163±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 312.9±37.0 °C(Predicted)
• pka: 7.22±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-butyl 3-(2-aminoacetyl)azetidine-1-carboxylate

Research Brief on tert-Butyl 3-(2-aminoacetyl)azetidine-1-carboxylate (CAS: 1528677-35-1) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl 3-(2-aminoacetyl)azetidine-1-carboxylate (CAS: 1528677-35-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its azetidine ring and protected amino group, serves as a versatile intermediate in the synthesis of novel bioactive compounds. Its unique structural features make it particularly valuable in drug discovery, especially in the development of protease inhibitors, kinase modulators, and other small-molecule therapeutics targeting protein-protein interactions.

Recent studies have highlighted the importance of this compound in the synthesis of constrained peptidomimetics. The azetidine ring provides rigidity to peptide backbones, enhancing metabolic stability and improving pharmacokinetic properties. Researchers at several leading pharmaceutical companies have incorporated this building block into their drug discovery pipelines, particularly for targets requiring spatially defined pharmacophores. The tert-butyloxycarbonyl (Boc) protecting group offers synthetic advantages, allowing for selective deprotection and further functionalization under mild conditions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of tert-butyl 3-(2-aminoacetyl)azetidine-1-carboxylate in the development of novel SARS-CoV-2 main protease inhibitors. The researchers utilized this intermediate to construct a series of covalent inhibitors that showed improved selectivity profiles compared to previous generations of antiviral compounds. The constrained geometry of the azetidine ring was crucial for optimal positioning of the warhead group in the enzyme's active site.

In cancer research, this compound has been employed as a key building block for the synthesis of selective kinase inhibitors. A recent patent application (WO2023051234) describes its use in creating novel CDK4/6 inhibitors with reduced off-target effects. The structural rigidity imparted by the azetidine moiety helps maintain the required conformation for selective binding, while the aminoacetyl side chain serves as an attachment point for various pharmacophore elements.

Synthetic methodologies for tert-butyl 3-(2-aminoacetyl)azetidine-1-carboxylate have also seen recent advancements. A 2024 publication in Organic Process Research & Development reported an improved scalable synthesis route with higher yields and reduced environmental impact. The new process employs biocatalytic steps for the introduction of the aminoacetyl group, demonstrating the growing trend toward sustainable chemistry in pharmaceutical manufacturing.

The compound's role in PROTAC (proteolysis-targeting chimera) development has emerged as another significant application area. Its ability to serve as a linker between target-binding and E3 ligase-recruiting moieties has been exploited in several recent drug discovery programs. The azetidine ring's conformational restriction appears to enhance the efficiency of target protein degradation by maintaining optimal spatial relationships between the PROTAC components.

Analytical characterization of tert-butyl 3-(2-aminoacetyl)azetidine-1-carboxylate has been refined through recent advances in NMR and mass spectrometry techniques. These improvements have enabled better quality control in large-scale production and more precise determination of stereochemical purity, which is critical for its applications in chiral drug synthesis.

Looking forward, the demand for this versatile building block is expected to grow as research continues into constrained peptide therapeutics and targeted protein degradation technologies. Its unique combination of synthetic accessibility, structural features, and functional group compatibility positions tert-butyl 3-(2-aminoacetyl)azetidine-1-carboxylate as a valuable tool in modern medicinal chemistry. Future research directions may explore its applications in mRNA display libraries and other emerging drug discovery platforms.